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Introduction

Diabetic neuropathy is a common and debilitating complication of diabetes, characterized by
progressive nerve damage and a decline in nerve function. One of the key pathogenic
mechanisms implicated in diabetic neuropathy is the overactivation of the polyol pathway.
Under hyperglycemic conditions, the enzyme aldose reductase converts excess glucose to
sorbitol, which then accumulates intracellularly. This process leads to osmotic stress, depletion
of essential co-factors like NADPH, and increased oxidative stress, all of which contribute to
nerve cell injury and impaired nerve conduction.[1][2][3]

Risarestat (the active form of which is Ranirestat) is a potent aldose reductase inhibitor (ARI).
By blocking the first and rate-limiting enzyme of the polyol pathway, Risarestat aims to prevent
the accumulation of sorbitol and thereby mitigate the downstream pathological effects in nerve
tissues.[1][4] A primary endpoint for assessing the efficacy of therapeutic interventions like
Risarestat in diabetic neuropathy is the measurement of nerve conduction velocity (NCV).
NCV is a sensitive and non-invasive electrophysiological technique used to evaluate the speed
at which electrical impulses travel along a nerve, providing a quantitative measure of nerve
health and function.[5][6][7][8] A decrease in NCV is a hallmark of diabetic neuropathy,
reflecting demyelination and axonal damage.[9]
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These application notes provide a detailed protocol for measuring nerve conduction velocity to
assess the therapeutic effects of Risarestat in both preclinical and clinical settings.

Mechanism of Action: Risarestat and the Polyol
Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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